N-(4H-chromeno[4,3-d]thiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C15H10N2O2S2/c18-14(11-6-3-7-20-11)17-15-16-13-9-4-1-2-5-10(9)19-8-12(13)21-15/h1-7H,8H2,(H,16,17,18)
• InChI Key: FZWOPKJUQFETNY-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C3=CC=CC=C3O1)N=C(S2)NC(=O)C4=CC=CS4
• Molecular Formula: C15H10N2O2S2
• Molecular Weight: 314.4 g/mol

Description

“N-(4H-chromeno[4,3-d]thiazol-2-yl)thiophene-2-carboxamide” is a compound that contains a thiazole ring. Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties. The biological outcomes of thiazoles can be greatly affected by the substituents on a particular position of the thiazole ring.

Synthesis Analysis

The synthesis of thiazole derivatives, including “N-(4H-chromeno[4,3-d]thiazol-2-yl)thiophene-2-carboxamide”, involves the use of compounds containing the thiazole ring with variable substituents as target structures. The reaction employed easily available 2-amino-3-iodochromones and amines as substrates.

Molecular Structure Analysis

The thiazole ring in “N-(4H-chromeno[4,3-d]thiazol-2-yl)thiophene-2-carboxamide” contains sulfur and nitrogen at position-1 and -3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Chemical Reactions Analysis

Thiazole rings, including those in “N-(4H-chromeno[4,3-d]thiazol-2-yl)thiophene-2-carboxamide”, have many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place.

Physical And Chemical Properties Analysis

The compound “N-(4H-chromeno[4,3-d]thiazol-2-yl)thiophene-2-carboxamide” has a molecular formula of C15H10N2O2S2, an average mass of 314.382 Da, and a monoisotopic mass of 314.018372 Da.

Scientific Research Applications

Antitumor and Anticancer Activity

• . Researchers have explored its potential as an antiproliferative agent against cancer cells by disrupting DNA replication processes.

Neurological Disorders

• . Researchers are exploring its effects on neural pathways and neuroprotection.

Biologically Active Species

• As part of the broader class of heterocyclic compounds, this compound contributes to the pool of biologically active species. .

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been reported to interact with their targets in various ways, leading to different biological outcomes . For instance, some thiazole derivatives have shown to inhibit COX-1, an enzyme involved in inflammation and pain .

Biochemical Pathways

Thiazole derivatives have been reported to influence various biochemical pathways, leading to their diverse biological activities .

Result of Action

Thiazole derivatives have been reported to exhibit various biological effects, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Future Directions

Thiazoles, including “N-(4H-chromeno[4,3-d]thiazol-2-yl)thiophene-2-carboxamide”, continue to draw the attention of chemists due to their diverse biological activities. Future research may focus on the design and structure–activity relationship of bioactive molecules.